Cas no 50597-30-3 (2-Propanol, 2-methyl-1-(methylnitrosoamino)-)

• Product Name: 2-Propanol, 2-methyl-1-(methylnitrosoamino)-
• CAS No: 50597-30-3
• MF: C₅H₁₂N₂O₂
• MW: 132.160981178284
• CID: 336556
• PubChem ID: 54181244
• Update Time: 2025-04-19

2-Propanol, 2-methyl-1-(methylnitrosoamino)- Chemical and Physical Properties

Names and Identifiers

• 2-Propanol, 2-methyl-1-(methylnitrosoamino)-
• N-(2-hydroxy-2-methylpropyl)-N-methylnitrous amide
• 50597-30-3
• DTXSID50709591

• Inchi： 1S/C5H12N2O2/c1-5(2,8)4-7(3)6-9/h8H,4H2,1-3H3
• InChI Key： PBYJJIHCHXKCAT-UHFFFAOYSA-N
• SMILES： OC(C)(C)CN(C)N=O

Computed Properties

• Exact Mass: 132.089877630g/mol
• Monoisotopic Mass: 132.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 52.9Ų